Cas no 1803598-19-7 ((5-Methyl-isothiazol-3-yl)-methanol)

• Product Name: (5-Methyl-isothiazol-3-yl)-methanol
• CAS No: 1803598-19-7
• MF: C₅H₇NOS
• MW: 129.180179834366
• MDL: MFCD26954838
• CID: 4617191
• PubChem ID: 86767403
• Update Time: 2025-10-22

(5-Methyl-isothiazol-3-yl)-methanol Chemical and Physical Properties

Names and Identifiers

• (5-Methyl-isothiazol-3-yl)-methanol
• (5-methyl-1,2-thiazol-3-yl)methanol
• (5-methylisothiazol-3-yl)methanol
• AT21126
• SB34427

• MDL： MFCD26954838
• Inchi： 1S/C5H7NOS/c1-4-2-5(3-7)6-8-4/h2,7H,3H2,1H3
• InChI Key： NVTAXTNNSSZOFU-UHFFFAOYSA-N
• SMILES： S1C(C)=CC(CO)=N1

Computed Properties

• Exact Mass: 129.02483502g/mol
• Monoisotopic Mass: 129.02483502g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 8
• Rotatable Bond Count: 1
• Complexity: 78.8
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 61.4

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Thiazoles

Additional information on (5-Methyl-isothiazol-3-yl)-methanol

Introduction to (5-Methyl-isothiazol-3-yl)-methanol (CAS No. 1803598-19-7)

(5-Methyl-isothiazol-3-yl)-methanol, identified by its CAS number 1803598-19-7, is a significant compound in the realm of chemical and pharmaceutical research. This compound belongs to the isothiazole class, a heterocyclic structure that has garnered considerable attention due to its diverse biological activities and potential applications in drug development. The presence of a methyl group at the 5-position and a hydroxymethyl group at the 3-position of the isothiazole ring imparts unique chemical properties that make it a valuable scaffold for synthetic chemists and medicinal chemists alike.

The isothiazole core is a versatile pharmacophore, known for its ability to interact with various biological targets. Compounds containing this motif have been explored for their antimicrobial, anti-inflammatory, and anticancer properties. The specific arrangement of functional groups in (5-Methyl-isothiazol-3-yl)-methanol allows for further derivatization, enabling the creation of novel analogs with enhanced or tailored biological activities. This flexibility has made it a subject of interest in both academic and industrial research settings.

In recent years, there has been a surge in the investigation of isothiazole derivatives due to their promising pharmacological profiles. Studies have demonstrated that modifications within the isothiazole ring can significantly alter the biological activity of these compounds. For instance, researchers have reported the synthesis and characterization of various isothiazole-based molecules that exhibit potent inhibitory effects on enzymes involved in inflammatory pathways. These findings have spurred further interest in exploring the potential of (5-Methyl-isothiazol-3-yl)-methanol as a lead compound for drug discovery.

One of the most compelling aspects of (5-Methyl-isothiazol-3-yl)-methanol is its potential as a building block for more complex molecules. The hydroxymethyl group at the 3-position provides a reactive site for further functionalization, allowing chemists to introduce additional pharmacophores or improve solubility and bioavailability. This adaptability has led to its incorporation into various synthetic strategies aimed at developing new therapeutic agents. For example, researchers have utilized this compound to construct more elaborate scaffolds that mimic natural products known for their therapeutic effects.

The chemical synthesis of (5-Methyl-isothiazol-3-yl)-methanol involves multi-step reactions that require careful optimization to ensure high yield and purity. Common synthetic routes include cyclization reactions followed by functional group transformations. Advances in synthetic methodologies have enabled more efficient and scalable production processes, making it feasible to conduct large-scale screenings and derivatizations. These advancements have been instrumental in accelerating the discovery of new drug candidates derived from this compound.

From a pharmaceutical perspective, the biological activity of (5-Methyl-isothiazol-3-yl)-methanol has been extensively studied in vitro and in vivo. Preclinical studies have revealed its potential as an inhibitor of certain enzymes and receptors implicated in various diseases. Notably, research has shown that derivatives of this compound exhibit anti-inflammatory properties by modulating cytokine production and inhibiting pro-inflammatory signaling pathways. Such findings hold promise for the development of novel therapeutics targeting chronic inflammatory conditions.

The structural features of (5-Methyl-isothiazol-3-yl)-methanol also make it an attractive candidate for further exploration in medicinal chemistry. The presence of both aromatic and aliphatic components within its structure allows for diverse interactions with biological targets. This dual nature has been exploited to develop compounds with enhanced binding affinity and selectivity. Additionally, computational studies have been employed to predict the binding modes of this compound with potential targets, providing valuable insights into its mechanism of action.

In conclusion, (5-Methyl-isothiazol-3-yl)-methanol (CAS No. 1803598-19-7) represents a promising compound in the field of chemical biology and drug development. Its unique structural features and versatile reactivity make it a valuable scaffold for designing novel therapeutic agents. Ongoing research continues to uncover new applications and derivatives of this compound, reinforcing its significance in both academic and industrial settings. As our understanding of its biological activities grows, so too does its potential as a cornerstone molecule in future drug discovery efforts.